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Compound Name: 4-Hydroxy-2-methylbenzaldehyde

Cat. No.: B179408

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of 4-Hydroxy-2-
methylbenzaldehyde, an aromatic aldehyde of significant interest in organic synthesis and
medicinal chemistry. The official IUPAC name for this compound is 4-hydroxy-2-
methylbenzaldehyde([1]. It serves as a crucial intermediate in the manufacturing of
pharmaceuticals, dyes, and fragrances[2]. This guide details its physicochemical properties,
provides an explicit experimental protocol for its synthesis, outlines its key chemical reactions,
and discusses its applications, particularly within the realm of drug discovery and development.
All quantitative data is systematically tabulated, and key processes are visualized using logical
diagrams to facilitate a deeper understanding for research and development professionals.

Chemical Identity and Properties

4-Hydroxy-2-methylbenzaldehyde is a substituted benzaldehyde carrying a hydroxyl group at
the para-position and a methyl group at the ortho-position relative to the formyl group.

¢ I[UPAC Name: 4-hydroxy-2-methylbenzaldehyde[1]
e Synonyms: 2-methyl-4-hydroxybenzaldehyde, 4-Hydroxy-o-tolualdehyde[1]

« CAS Number: 41438-18-0[1][2][3]
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e Molecular Formula: CsHsO2[1][2][3]

Physicochemical Data

The key physical and chemical properties of 4-Hydroxy-2-methylbenzaldehyde are
summarized in the table below for easy reference and comparison.

Property Value Unit Source(s)

Molecular Weight 136.15 g/mol [1112]1[3]

White to pale yellow
Appearance crystalline - [2][41[5]
powder/solid

Melting Point 104 - 107 °C [2]
Boiling Point 205 - 207 (at 18 Torr) °C [2]
Density ~1.175 g/cm3 [2]

Slightly soluble in
Solubilt water; Soluble in 14I5]
olubili -
y alcohols, ethers,

ketones, and oils.

pKa 7.89+0.18 - 2]

LogP 1.513 - 6]

Synthesis and Experimental Protocols

4-Hydroxy-2-methylbenzaldehyde can be synthesized through various methods, including
the formylation of p-cresol. The following protocol details a laboratory-scale synthesis adapted
from established procedures|[5].

Synthesis of 4-Hydroxy-2-methylbenzaldehyde via
Formylation of p-Cresol
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This method involves the reaction of p-cresol with a formylating agent in the presence of a
magnesium catalyst.

Reagents and Materials:

e p-Cresol (1.0 mol, 108.14 g)

e Magnesium powder (0.6 mol, 14.6 g)

e Methanol (200 mL)

e Toluene (200 mL + 140 mL for extraction)

¢ Polyoxymethylene (paraformaldehyde) (3.0 mol, 90 g)
e 18.5% Hydrochloric Acid

» Deionized Water

e Four-neck reaction flask equipped with a mechanical stirrer, thermometer, and condenser
e Heating mantle

« Distillation apparatus

e Separatory funnel

e TLC plates

Experimental Procedure:

o Catalyst Preparation: Add magnesium powder (14.4g, 0.6mol) to 200ml of methanol in a
four-neck reaction flask equipped with a stirrer. The reaction is exothermic, producing a milky
white suspension of magnesium methoxide. Stir for approximately 2 hours until the
magnesium is consumed[5].

o Addition of Substrate: Add p-cresol (108g, 1.0mol) to the reaction flask. Distill off the
methanol until the reaction mixture becomes a thick slurry. Add 200ml of toluene to the
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flask[5].

o Formylation: Heat the mixture to an internal temperature of 95°C. Add polyoxymethylene
(909, 3.0mol) portion-wise to control the reaction rate. Reconfigure the apparatus for
distillation to remove any low-boiling point byproducts[5].

o Reaction Completion: After the initial distillation ceases (approx. 30 minutes), revert to a
reflux setup and continue heating the reaction for an additional 2.5 hours. Monitor the
reaction's progress using Thin Layer Chromatography (TLC) until the p-cresol spot is no
longer visible[5].

e Work-up and Isolation: Cool the reaction mixture to 65°C. Carefully acidify the mixture to pH
1 by adding 18.5% hydrochloric acid. Transfer the mixture to a separatory funnel and allow
the layers to separate.

o Extraction and Purification: Separate the organic (toluene) layer. Extract the aqueous layer
twice with 70ml portions of toluene. Combine all organic layers and wash them three times
with deionized water until the pH is near neutral[5].

e Final Product: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
toluene under reduced pressure to yield the crude product. Further purification can be
achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain
pure 4-Hydroxy-2-methylbenzaldehyde.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.
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Caption: Workflow for the synthesis of 4-Hydroxy-2-methylbenzaldehyde.

Applications in Research and Drug Development

4-Hydroxy-2-methylbenzaldehyde is a versatile building block in organic synthesis with

several key applications.

o Pharmaceutical Intermediate: It serves as a precursor for more complex molecules in drug
discovery. Its aldehyde and phenol functionalities allow for a wide range of chemical
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transformations, making it valuable for creating libraries of compounds for screening. It is
used in the synthesis of chalcones, which are known for their diverse biological activities.

e Analytical Chemistry: The compound is utilized as a reference standard for the analysis and
identification of components in complex mixtures, such as herbal medicines. For instance, it
is employed in the thin-layer chromatography identification of components in Xuelian
Capsules, ensuring the quality and accuracy of the medicinal product[5].

» Antibacterial Research: 4-Hydroxy-2-methylbenzaldehyde itself exhibits antibacterial
properties. This intrinsic activity, combined with its utility as a synthetic intermediate, makes it
a subject of interest for developing new antimicrobial agents, particularly in an era of growing
antibiotic resistance.

e Flavor and Fragrance Industry: As an aromatic aldehyde, it is also used as an intermediate in
the synthesis of various flavor and fragrance compounds|2].

Logical Pathway: From Synthesis to Application

The diagram below outlines the logical progression from the synthesis of 4-Hydroxy-2-
methylbenzaldehyde to its application in the development of new chemical entities (NCES) for
therapeutic use.
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Caption: Logical workflow from synthesis to drug development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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